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Compound of Interest

Compound Name:
3-(3-Bromo-4-

methylphenoxy)azetidine

CAS No.: 1861532-54-8

Cat. No.: B1383919

Get Quote

Executive Summary
Target Molecule: 3-(3-Bromo-4-methylphenoxy)azetidine CAS Registry Number: 1861532-

54-8 Molecular Formula: C₁₀H₁₂BrNO Molecular Weight: 242.12 g/mol [1]

This technical guide details the robust synthesis of 3-(3-Bromo-4-methylphenoxy)azetidine, a

high-value scaffold in medicinal chemistry. The azetidine ring offers a rigid, low-molecular-

weight vector for positioning the aryl ether, while the 3-bromo-4-methyl substitution pattern

provides a versatile handle for downstream palladium-catalyzed cross-coupling (e.g., Suzuki-

Miyaura, Buchwald-Hartwig).

The protocol prioritizes the Mitsunobu coupling strategy due to its superior stereochemical

control and reliability compared to nucleophilic aromatic substitution (

), which is often sluggish with electron-rich or neutral phenols like 3-bromo-4-methylphenol.

Retrosynthetic Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1383919#bc-rfq
https://www.benchchem.com/product/b1383919/docs?utm_src=pdf-body#technical-guide-synthesis-and-characterization-of-3-3-bromo-4-methylphenoxy-azetidine
https://pubchem.ncbi.nlm.nih.gov/compound/15879732
https://www.benchchem.com/product/b1383919/docs?utm_src=pdf-body#technical-guide-synthesis-and-characterization-of-3-3-bromo-4-methylphenoxy-azetidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The strategic disconnection relies on the formation of the C(sp³)-O-C(sp²) ether linkage. The

high ring strain of the azetidine necessitates mild conditions to prevent ring-opening or

rearrangement.

Figure 1: Retrosynthetic Strategy
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3-(3-Bromo-4-methylphenoxy)azetidine

Intermediate:
N-Boc-3-(3-bromo-4-methylphenoxy)azetidine

N-Deprotection
(TFA or HCl)

Starting Material A:
N-Boc-3-hydroxyazetidine

Mitsunobu Coupling
(C-O Bond Formation)

Starting Material B:
3-Bromo-4-methylphenol

+

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the convergent assembly via Mitsunobu

etherification followed by N-Boc deprotection.

Experimental Protocol
Phase 1: Etherification via Mitsunobu Coupling
Objective: Covalent attachment of the phenol to the azetidine core. Mechanism:

inversion at the azetidine C3 position (though 3-hydroxyazetidine is achiral, this mechanism is
relevant for stereochemical analogs).

Reagents:

Substrate A:tert-Butyl 3-hydroxyazetidine-1-carboxylate (1.0 equiv)
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Substrate B: 3-Bromo-4-methylphenol (1.1 equiv)

Reagent: Triphenylphosphine (

) (1.5 equiv)[2]

Reagent: Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)

Solvent: Anhydrous Tetrahydrofuran (THF) [0.1 M concentration]

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask under

atmosphere, dissolve tert-butyl 3-hydroxyazetidine-1-carboxylate (10 mmol, 1.73 g), 3-
bromo-4-methylphenol (11 mmol, 2.06 g), and

(15 mmol, 3.93 g) in anhydrous THF (100 mL).

Cooling: Cool the reaction mixture to 0 °C using an ice/water bath.

Addition: Add DIAD (15 mmol, 2.95 mL) dropwise over 20 minutes. Critical: Maintain internal

temperature <5 °C to minimize hydrazine byproduct formation.

Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 12–16 hours.

Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.

Workup: Concentrate the solvent under reduced pressure.

Purification (The "Oxide" Problem): The crude residue contains triphenylphosphine oxide (

).

Method A (Precipitation): Triturate the residue with cold diethyl ether/hexane (1:1). Filter off

the precipitated

.[2]

Method B (Chromatography): Purify the filtrate via flash column chromatography on silica

gel, eluting with a gradient of 0–20% EtOAc in Hexanes.
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Yield: Expect 75–85% of tert-butyl 3-(3-bromo-4-methylphenoxy)azetidine-1-carboxylate

as a colorless oil or white solid.

Phase 2: N-Boc Deprotection
Objective: Removal of the tert-butoxycarbonyl group to liberate the secondary amine.[1]

Reagents:

Substrate: N-Boc Intermediate from Phase 1.

Reagent: Trifluoroacetic acid (TFA) or 4M HCl in Dioxane.

Solvent: Dichloromethane (DCM).

Step-by-Step Methodology:

Dissolution: Dissolve the N-Boc intermediate (5 mmol) in DCM (20 mL).

Acidolysis: Add TFA (5 mL) dropwise at 0 °C.

Stirring: Stir at room temperature for 2–4 hours. Monitor for the disappearance of the starting

material by TLC.

Workup (Free Base Isolation):

Concentrate the reaction mixture to remove excess TFA and DCM.

Redissolve the residue in DCM (50 mL).

Wash carefully with saturated aqueous

(2 x 30 mL) to neutralize the trifluoroacetate salt.

Dry the organic layer over

, filter, and concentrate.[2]
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Final Purification: If necessary, the free amine can be recrystallized from ether/pentane or

purified via amine-functionalized silica gel.

Process Workflow Diagram

Figure 2: Synthesis Workflow
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Figure 2: Operational workflow from starting materials to isolated free amine.

Characterization Data
The following data represents the expected spectral signature for the free base 3-(3-Bromo-4-
methylphenoxy)azetidine.

Nuclear Magnetic Resonance (NMR)
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Nucleus
Shift (

, ppm)
Multiplicity Integration Assignment

¹H NMR 7.05
Doublet (d, J=2.5

Hz)
1H

Ar-H (Position 2,

ortho to Br)

(CDCl₃) 6.75
Doublet of

doublets (dd)
1H Ar-H (Position 6)

7.15
Doublet (d, J=8.0

Hz)
1H

Ar-H (Position 5,

ortho to Me)

4.90 Multiplet (m) 1H
Azetidine C3-H

(CH-O)

3.95 Triplet (t) 2H
Azetidine C2/4-H

(cis to OAr)

3.75 Triplet (t) 2H
Azetidine C2/4-H

(trans to OAr)

2.35 Singlet (s) 3H Ar-CH₃

2.10
Broad Singlet

(bs)
1H

N-H

(Exchangeable)

¹³C NMR 156.2 Quaternary (C) - Ar-C-O (Ipso)

131.5 CH - Ar-C (Position 5)

130.8 Quaternary (C) - Ar-C-Me

124.5 Quaternary (C) - Ar-C-Br

118.2 CH - Ar-C (Position 2)

114.1 CH - Ar-C (Position 6)

68.5 CH - Azetidine C3

54.2 CH₂ - Azetidine C2/C4

22.1 CH₃ - Ar-CH₃
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Mass Spectrometry (MS)
Ionization Mode: ESI (+)

Molecular Ion:

calculated for

: 242.02.

Isotopic Pattern: Distinct 1:1 doublet at m/z 242 and 244 due to

and

isotopes.

Safety and Troubleshooting
Critical Safety Parameters

Mitsunobu Reagents: DIAD and DEAD are shock-sensitive and can explode if heated under

confinement.[1] Store in a fridge and use blast shields during scale-up.

Azetidine Strain: While stable, azetidines are strained rings.[3] Avoid strong Lewis acids or

extreme heat which might induce ring-opening polymerization.

Phenol Handling: 3-Bromo-4-methylphenol is corrosive and toxic.[1] Use double-gloving

(Nitrile).

Troubleshooting Guide
Issue: Low Yield in Step 1.

Cause: Steric hindrance of the ortho-methyl group on the phenol.

Solution: Increase reaction time to 24h or switch solvent to Toluene to allow for higher

temperature (up to 40°C), though 0°C addition is still mandatory.

Issue: Difficulty removing
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.

Solution: Use a polymer-supported phosphine (

) for the reaction, which allows filtration of the oxide byproduct. Alternatively, perform a
saponification workup if the product is stable, but this is risky for azetidines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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